ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate

• IUPAC Name: ethyl 2-[6-bromo-2-(3-chlorophenyl)-4-phenyl-4H-quinazolin-3-yl]acetate
• InChI: InChI=1S/C24H20BrClN2O2/c1-2-30-22(29)15-28-23(16-7-4-3-5-8-16)20-14-18(25)11-12-21(20)27-24(28)17-9-6-10-19(26)13-17/h3-14,23H,2,15H2,1H3
• InChI Key: DIWVZUDKMGEALZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(C2=C(C=CC(=C2)Br)N=C1C3=CC(=CC=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C24H20BrClN2O2
• Molecular Weight: 483.8 g/mol

Description

Ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate, also known as EBCPA, is a synthetic compound that has been widely used in scientific research. This quinazoline derivative has a unique chemical structure that makes it a valuable tool for investigating various biological processes.

Scientific Research Applications

Ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been used in a wide range of scientific research applications, including drug discovery, cancer research, and neuroscience. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has also been used to study the role of protein kinases in cancer and to develop new cancer therapies.
In addition, ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been used to investigate the mechanisms of action of various neurotransmitters in the brain. It has been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of mood and behavior. ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has also been used to study the role of other neurotransmitter systems, such as the glutamate and GABA systems, in various neurological disorders.

Mechanism of Action

The mechanism of action of ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate is not fully understood, but it is believed to involve the inhibition of protein kinases and other enzymes that play a role in various biological processes. ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been shown to inhibit the activity of several protein kinases, including AKT, ERK, and JNK, which are involved in cell proliferation, survival, and apoptosis.
Biochemical and Physiological Effects
ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In cancer research, ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor growth and metastasis in animal models.
In neuroscience research, ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate has been shown to modulate the activity of various neurotransmitter systems, including the dopamine, glutamate, and GABA systems. It has been shown to have both excitatory and inhibitory effects on neuronal activity, depending on the specific receptor subtype and brain region.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate in lab experiments is its unique chemical structure, which makes it a valuable tool for investigating various biological processes. It has a high degree of selectivity for certain protein kinases and neurotransmitter receptors, which allows researchers to study specific signaling pathways and cellular processes.
However, there are also some limitations to using ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate in lab experiments. One limitation is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain assays. In addition, ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate can be toxic at high concentrations, which can limit its use in certain cell-based assays.

Future Directions

There are several future directions for research on ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate. One area of research is the development of new cancer therapies based on ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate and other quinazoline derivatives. Researchers are also investigating the role of ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate in various neurological disorders, such as Parkinson's disease and schizophrenia.
In addition, researchers are exploring the use of ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate as a tool for studying the role of protein kinases and other enzymes in various biological processes. This includes the development of new assays and screening methods for identifying novel kinase inhibitors and other therapeutic agents.
Conclusion
In conclusion, ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate is a valuable tool for investigating various biological processes in scientific research. Its unique chemical structure and selectivity for certain protein kinases and neurotransmitter receptors make it a valuable tool for drug discovery, cancer research, and neuroscience. While there are some limitations to using ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate in lab experiments, its potential for developing new therapies and understanding biological processes makes it an important area of research for the future.

Synthesis Methods

The synthesis of ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate involves a multi-step process that begins with the reaction of 3-chloroaniline with 2-bromoacetophenone to form 6-bromo-2-(3-chlorophenyl)-4-phenylquinazoline. This intermediate product is then reacted with ethyl chloroacetate to produce ethyl [6-bromo-2-(3-chlorophenyl)-4-phenyl-3(4H)-quinazolinyl]acetate. The final product is purified by column chromatography and characterized by various spectroscopic techniques.